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Compound of Interest

Compound Name: Claziprotamidum

Cat. No.: B15612807

Initial investigations into the efficacy of Claziprotamide as a novel insecticide have revealed a
significant misidentification. Contrary to the initial premise, Claziprotamide is not an agricultural
pest control agent but rather an investigational new drug being evaluated for the treatment of
rare metabolic disorders.

Our comprehensive search for data on the insecticidal properties of Claziprotamide yielded no
evidence of its use or testing in the field of entomology. Instead, scientific literature and
chemical databases identify Claziprotamide as a positive allosteric modulator of pantothenate
kinases 1 and 3 (PANK1 and PANKS3).[1] These enzymes are crucial for the biosynthesis of
coenzyme A, a vital molecule for cellular metabolism.

The compound, also known by its IUPAC name 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]-2-(4-
cyclopropyl-3-fluorophenyl)ethanone, is under investigation for its therapeutic potential in
treating conditions such as pantothenate kinase-associated neurodegeneration (PKAN) and
neurodegeneration with brain iron accumulation (NBIA).[1] A study published in the Journal of
Medicinal Chemistry details the development of brain-penetrant pyridazine pantothenate kinase
activators, including compounds with the same chemical scaffold as Claziprotamide, for
therapeutic purposes.[1]

Given that Claziprotamide is a pharmaceutical drug candidate and not an insecticide, a
comparative analysis of its efficacy against existing insecticides is not applicable. The mode of
action, target organisms, and experimental evaluation of Claziprotamide are entirely within the
domain of human pharmacology and toxicology, not agricultural science.
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Therefore, the creation of a comparison guide, data tables on insecticidal efficacy, and
diagrams of insect-related signaling pathways and experimental workflows for Claziprotamide
is not possible. The fundamental premise of the topic is based on a misunderstanding of the
compound's biological function and intended application.

For researchers and professionals in the field of drug development, the correct classification
and understanding of a compound's mechanism of action are paramount. This case highlights
the importance of verifying the primary application of a chemical entity before proceeding with
comparative efficacy studies. Information regarding Claziprotamide's development as a
therapeutic agent can be found in medicinal chemistry and pharmacology literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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